N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide

• IUPAC Name: N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C19H26N6O3/c1-14-9-16(28-23-14)10-15-12-27-13-17(15)22-18(26)11-24-5-7-25(8-6-24)19-20-3-2-4-21-19/h2-4,9,15,17H,5-8,10-13H2,1H3,(H,22,26)/t15-,17+/m1/s1
• InChI Key: OEUSTLLSVHEJFL-WBVHZDCISA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)CN3CCN(CC3)C4=NC=CC=N4
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)CN3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C19H26N6O3
• Molecular Weight: 386.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate steps such as intramolecular cyclization, N-allylation, and N-propargyl alkylation, leading to the formation of isoxazolines and isoxazoles through condensation with arylnitrile oxides. Key intermediates such as N-substituted pyrazolo[3,4-d] pyrimidin-4(5H)-ones play a crucial role in the synthesis pathway, demonstrating the complexity and multi-step nature of synthesizing such compounds (Rahmouni et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds often features a core pyrimidine or isoxazole ring, substituted with various functional groups that contribute to the compound's properties. The structure is characterized using techniques like NMR, IR, and HRMS, providing detailed insights into the arrangement of atoms and the configuration of the molecule (Rahmouni et al., 2014).

Chemical Reactions and Properties

Compounds of this nature participate in diverse chemical reactions, including cycloaddition, which is pivotal for constructing isoxazoline and isoxazole rings. Their chemical reactivity is influenced by the presence of substituents on the core rings, which can affect the electron density and, consequently, the reactivity towards various reagents (Rahmouni et al., 2014).